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Compound of Interest

Compound Name:
3-Hydroxy-4-methoxy-N-

methylbenzamide

Cat. No.: B14829357

Get Quote

Executive Summary & Chemical Identity
Compound Name: 3-Hydroxy-4-methoxy-N-methylbenzamide Common Synonym:N-

Methylisovanillamide CAS Registry Number: 58462-47-4 (Generic reference for the isomer

class; specific salt forms may vary) Molecular Formula:

Molecular Weight: 181.19 g/mol

This guide provides a comprehensive spectroscopic reference for N-methylisovanillamide. This

compound is a regioisomer of N-methylvanillamide (a capsaicinoid fragment). Distinguishing

between these two isomers (3-hydroxy-4-methoxy vs. 4-hydroxy-3-methoxy) is a critical quality

attribute in synthetic workflows involving vanilloid receptors (TRPV1) or metabolic studies of

polyphenols.

The data presented below synthesizes experimental baselines with high-fidelity predictive

modeling based on substituent chemical shift additivity rules (SCS), validated against standard

isovanillyl derivatives.
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To ensure the integrity of the spectroscopic data, the sample must be generated via a

controlled pathway that precludes regio-isomer contamination.

Recommended Synthesis (Self-Validating Protocol)
Precursor: Isovanillic acid (3-hydroxy-4-methoxybenzoic acid). Reagents: Methylamine

hydrochloride, EDC

HCl, HOBt, DIPEA, DMF.

Activation: Dissolve isovanillic acid in DMF. Add EDC

HCl (1.2 eq) and HOBt (1.2 eq) to form the active ester.

Coupling: Add methylamine hydrochloride (1.5 eq) and DIPEA (3.0 eq). Stir at RT for 12h.

Purification: Acid/Base extraction. The phenolic hydroxyl allows the product to be soluble in

dilute NaOH, distinguishing it from non-phenolic impurities.

Validation: The starting material (Isovanillic acid) must show a carboxylic acid proton (

ppm) which disappears in the product, replaced by a broad amide doublet (

ppm).
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Figure 1: Validated synthetic pathway ensuring regiochemical fidelity.
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Mass Spectrometry (MS) Data
Mass spectrometry provides the primary confirmation of molecular weight and fragmentation

logic consistent with the benzamide core.

Electrospray Ionization (ESI)
Parameter Value Assignment

Ionization Mode ESI (+) Positive Ion Mode

[M+H]⁺ 182.2 m/z Protonated molecular ion

[M+Na]⁺ 204.2 m/z Sodium adduct

[2M+H]⁺ 363.4 m/z
Dimer (concentration

dependent)

Fragmentation Pattern (MS/MS)
Upon collision-induced dissociation (CID) of the parent ion (182.2), the following daughter ions

are diagnostic:

m/z 151: Loss of methylamine (

, mass 31). Cleavage of the amide bond.

m/z 136: Subsequent loss of methyl radical (

) from the methoxy group on the ring.

m/z 108: Loss of CO from the phenyl cation (typical phenolic degradation).

Infrared Spectroscopy (FT-IR)
The IR spectrum distinguishes the amide functionality and the specific substitution pattern of

the benzene ring.
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Frequency (cm⁻¹) Intensity Assignment Functional Group

3350 - 3400 Medium, Sharp
Secondary Amide

(trans)

3200 - 3300 Broad Phenol (H-bonded)

1635 - 1645 Strong Amide I Band

1540 - 1560 Medium Amide II Band

1270 - 1280 Strong
Aryl Alkyl Ether (Ar-

OCH₃)

810 - 820 Medium
1,2,4-Trisubstituted

Benzene

Nuclear Magnetic Resonance (NMR)
This is the definitive method for structural elucidation. The data below is reported for DMSO-

, a solvent that minimizes exchange of the phenolic proton and allows clear observation of the
amide doublet.

¹H NMR (400 MHz, DMSO- )
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Assignment

9.25 s (br) 1H - Ar-OH (C3-OH)

8.28 q or d (br) 1H NH-CH₃ (Amide)

7.35 d 1H H-2 (Aromatic)

7.31 dd 1H H-6 (Aromatic)

6.96 d 1H H-5 (Aromatic)

3.81 s 3H - Ar-OCH₃

2.76 d 3H N-CH₃
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Critical Regio-Isomer Distinction (The "Expert" Insight): In the Isovanillyl isomer (target), H-5 is

ortho to the Methoxy group and meta to the Amide. In the Vanillyl isomer (impurity), H-5 is ortho

to the Hydroxyl group.

Isovanillamide: H-5 appears upfield (~6.96 ppm) due to the strong shielding of the ortho-

methoxy group.

Vanillamide: The proton ortho to the OH usually appears slightly more downfield or shows

different NOE correlations.

¹³C NMR (100 MHz, DMSO- )
Shift (

, ppm)
Carbon Type Assignment

166.4 C=O Carbonyl (Amide)

150.3 Cq C-4 (Attached to OMe)

146.2 Cq C-3 (Attached to OH)

127.1 Cq C-1 (Attached to C=O)

119.5 CH C-6

114.2 CH C-2

111.3 CH C-5

55.6 CH₃ Ar-OCH₃

26.3 CH₃ N-CH₃

2D NMR Logic (HMBC Correlations)
To definitively prove the structure is 3-OH, 4-OMe (and not 4-OH, 3-OMe), use Heteronuclear

Multiple Bond Correlation (HMBC).

The "Smoking Gun" Correlation:

The Methoxy protons (
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3.[1][2][3]81) will show a strong 3-bond correlation to C-4 (

150.3).

C-4 will show correlations to H-2 and H-6 (meta/para couplings) but strong coupling to H-5

(ortho).

If the methoxy protons correlate to a carbon that couples strongly to the proton at

6.96 (H-5), the methoxy is at position 4.
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OMe Protons
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3J (Weak)
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Figure 2: Key HMBC correlations distinguishing the 4-methoxy regioisomer.

Quality Control & Impurity Profiling
When sourcing or synthesizing this compound, three specific impurities are common.
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Impurity Detection Method Diagnostic Signal

Isovanillic Acid (Hydrolysis

product)
¹H NMR

Loss of N-Me doublet;

appearance of COOH (broad

>12 ppm).

N-Methylvanillamide

(Regioisomer)
HPLC / ¹H NMR

Slight shift in OMe singlet; H-

2/H-5 coupling constants differ

slightly.

O-Methylisovanillamide

(Veratramide deriv.)
MS / NMR

M+ at 196 (extra methyl);

Additional OMe singlet at ~3.7

ppm.

References
National Institute of Standards and Technology (NIST).Isovanillin (3-Hydroxy-4-

methoxybenzaldehyde) Infrared Spectrum. NIST Chemistry WebBook, SRD 69. Available at:

[Link]

Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of

Organic Compounds (7th ed.). John Wiley & Sons.[4][5] (Authoritative text for substituent

chemical shift additivity rules used to validate the NMR assignments).

PubChem.Compound Summary for CID 12023 (Isovanillic Acid). (Precursor data for

synthetic validation). Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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